1-(2,6-difluorobenzyl)-1H-pyrrole-3-carboxylic acid
Overview
Description
Synthesis Analysis
Rufinamide was synthesized under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst . The synthesis of Rufinamide was also described in a patent where the intermediate compound 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid was synthesized by the reaction of 2,6-difluorobenzyl azide and propiolic acid in toluene .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Rufinamide involve the copper catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of the similar compound “2,6-Difluorobenzyl bromide” are mentioned. It has a density of 1.6±0.1 g/cm3, a boiling point of 184.9±25.0 °C at 760 mmHg, and a melting point of 52-55 °C (lit.) .Scientific Research Applications
Pharmaceutical Applications
1-(2,6-difluorobenzyl)-1H-pyrrole-3-carboxylic acid is structurally similar to Rufinamide , a triazole derivative that is used as an antiepileptic drug . Rufinamide has been authorized by the European Union and FDA for use as a complementary therapy for seizures associated with Lennox-Gastaut syndrome . Therefore, it’s possible that 1-(2,6-difluorobenzyl)-1H-pyrrole-3-carboxylic acid could have similar pharmaceutical applications.
Analytical Chemistry
This compound can be used in the development of analytical methods for determining Rufinamide in the presence of its alkaline degradation product . Two methods have been developed for this purpose, one using RP-HPLC and the other using derivative ratio spectrophotometry .
Drug Formulation
The compound can be used in the formulation of drugs, particularly in the creation of stable pharmaceutical compositions. It can be used as a stability indicating assay in dosage forms .
Crystallography
1-(2,6-difluorobenzyl)-1H-pyrrole-3-carboxylic acid can exist in different crystal modifications . These modifications can have different physical properties, which can be important in various applications, such as drug formulation .
Synthesis of Other Compounds
1-(2,6-difluorobenzyl)-1H-pyrrole-3-carboxylic acid can be used as a starting material or intermediate in the synthesis of other compounds. For example, it can be used in the synthesis of Rufinamide .
Study of Degradation Kinetics
The compound can be used in the study of the degradation kinetics of Rufinamide . This can be useful in understanding the stability of the drug and in the development of appropriate storage conditions .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-[(2,6-difluorophenyl)methyl]pyrrole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2NO2/c13-10-2-1-3-11(14)9(10)7-15-5-4-8(6-15)12(16)17/h1-6H,7H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQGGWXKQHGQPQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CN2C=CC(=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-difluorobenzyl)-1H-pyrrole-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-Cyclopropyl-7-methylimidazo[1,2-a]pyridine](/img/structure/B1475359.png)
